Cas no 79172-41-1 ((2-Nitrophenyl)(4-nitrophenyl)methanone)

• Product Name: (2-Nitrophenyl)(4-nitrophenyl)methanone
• CAS No: 79172-41-1
• MF: C₁₃H₈N₂O₅
• MW: 272.21302318573
• CID: 1094302
• PubChem ID: 10934581
• Update Time: 2025-04-25

(2-Nitrophenyl)(4-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Nitrophenyl)(4-nitrophenyl)methanone
• (2-nitrophenyl)-(4-nitrophenyl)methanone
• 79172-41-1
• SCHEMBL11301789

• Inchi： 1S/C13H8N2O5/c16-13(9-5-7-10(8-6-9)14(17)18)11-3-1-2-4-12(11)15(19)20/h1-8H
• InChI Key： FHWMEUDUPATLNE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.04332136g/mol
• Monoisotopic Mass: 272.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2-Nitrophenyl)(4-nitrophenyl)methanone

Comprehensive Analysis of (2-Nitrophenyl)(4-nitrophenyl)methanone (CAS No. 79172-41-1)

(2-Nitrophenyl)(4-nitrophenyl)methanone, with the CAS number 79172-41-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, often referred to as a dinitro-substituted benzophenone, is characterized by its unique molecular structure, which includes two nitro groups attached to a benzophenone core. Its chemical properties and applications make it a subject of interest for researchers and industry professionals alike.

The synthesis of (2-Nitrophenyl)(4-nitrophenyl)methanone typically involves multi-step organic reactions, including nitration and Friedel-Crafts acylation. Its molecular formula, C₁₃H₈N₂O₅, reflects its aromatic nature and the presence of nitro functional groups, which contribute to its reactivity. The compound's physical properties, such as its melting point and solubility, are critical for its handling and application in various industrial processes.

In recent years, the demand for high-purity (2-Nitrophenyl)(4-nitrophenyl)methanone has increased due to its role in the development of advanced materials and specialty chemicals. Researchers are exploring its potential in photocatalysis and organic electronics, where its electron-withdrawing nitro groups can influence material properties. This aligns with the growing trend of sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives.

One of the most frequently asked questions about CAS No. 79172-41-1 relates to its stability and storage conditions. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to prevent degradation. Additionally, its handling precautions emphasize the importance of using personal protective equipment (PPE) to ensure safety during laboratory or industrial use.

The analytical methods for characterizing (2-Nitrophenyl)(4-nitrophenyl)methanone include techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are essential for verifying the compound's purity and identifying any impurities that may affect its performance in downstream applications. The rise of AI-driven chemical analysis has further streamlined these processes, enabling faster and more accurate results.

From a commercial perspective, 79172-41-1 is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. The compound's market price can vary depending on factors such as purity, quantity, and regional demand. As the chemical industry evolves, there is a growing emphasis on supply chain transparency and ethical sourcing, which are becoming key considerations for buyers.

In conclusion, (2-Nitrophenyl)(4-nitrophenyl)methanone (CAS No. 79172-41-1) is a versatile compound with broad applications in research and industrial chemistry. Its unique properties and potential for innovation make it a valuable asset in the development of next-generation materials. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing chemical technology and sustainable practices.